Bryodulcosigenin

Bryodulcosigenin (CAS: 4965-97-3), also known as 11-oxomogrol, is a highly purified cucurbitane-type tetracyclic triterpenoid aglycone. Functioning as the critical oxidized precursor to 11-oxo-mogrosides and bryoniosides, it is primarily sourced from the roots of Bryonia dioica or the fruits of Siraitia grosvenorii[1]. In procurement contexts, it is highly valued for its baseline solubility in organic solvents (e.g., up to 100 mg/mL in DMSO) and its established role as a cell-permeable, bioactive scaffold. Unlike its heavily glycosylated downstream metabolites (such as mogroside V) which require extensive gut microbiota biotransformation for activation, bryodulcosigenin is a direct-acting aglycone that offers immediate bioavailability for in vitro assays, formulation development, and semi-synthetic workflows targeting the NLRP3 inflammasome and AMPK signaling pathways [2].

Substituting bryodulcosigenin with its unoxidized analog, mogrol, or heavily glycosylated derivatives like mogroside V, fundamentally alters experimental and formulation outcomes. While mogroside V is a common commercial sweetener, its large molecular weight and hydrophilicity severely restrict direct cellular uptake and blood-brain barrier (BBB) permeability; it relies on highly variable gut microbiota metabolism—yielding only 15–20% conversion—to generate active aglycones like 11-oxomogrol [1]. Furthermore, substituting with mogrol fails to replicate the specific 11-oxo functional group required for synthesizing 11-oxo-mogroside derivatives or achieving precise binding affinities in TLR4/NF-κB and AMPK-mediated anti-fibrotic models [2]. Finally, utilizing generic cucurbitacins (e.g., Cucurbitacin E or I) as class-level substitutes introduces severe cellular toxicity, rendering them unsuitable for long-term in vivo safety and neuroprotective studies where bryodulcosigenin demonstrates high tolerability [3].

BBB Permeability & Excitotoxicity Protection

Pharmacokinetic studies demonstrate that while orally administered mogroside V relies on inefficient microbial biotransformation (only 15–20% conversion) in the colon to become active, direct administration of 11-oxomogrol (bryodulcosigenin) achieves immediate systemic availability [1]. Crucially, 11-oxomogrol exhibits direct permeability across the blood-brain barrier with a brain-to-plasma ratio exceeding 0.3, enabling synergistic protection against MK801-induced glutamatergic excitotoxicity in vivo, a result that cannot be reliably achieved by dosing the glycoside precursor [1].

Procuring the aglycone directly eliminates the pharmacokinetic variability of gut microbiome metabolism, ensuring reproducible dosing for neuroprotective and systemic formulations.

AMPK Anti-Fibrotic Activity & Lipid Formulation

Bryodulcosigenin demonstrates potent anti-fibrotic activity by inhibiting epithelial-mesenchymal transition (EMT) and oxidative stress. In bleomycin (BLM)-induced pulmonary fibrosis models, oral administration of bryodulcosigenin at 10 mg/kg/day for 14 days significantly ameliorated structural histopathology and reduced collagen deposition by activating AMPK pathways[1]. Unlike highly hydrophilic mogrosides, its lipophilic aglycone structure allows for standardized organic solvent preparations (e.g., 10% DMSO / 90% corn oil or SBE-β-CD) yielding clear solutions at ≥ 2.5 mg/mL for consistent in vivo dosing .

The compound's specific lipophilicity and potent in vivo efficacy make it the optimal choice for developing lipid-based formulations targeting chronic fibrotic diseases.

NLRP3 Inflammasome Inhibition in Colitis

In chronic ulcerative colitis models induced by 2.5% dextran sulfate sodium (DSS), bryodulcosigenin administration (10 mg/kg/day) effectively reversed TNF-α-induced degradation of tight junction proteins (occludin and ZO-1) and suppressed NLRP3 inflammasome activation [1]. This targeted inhibition restored the intestinal barrier and significantly improved the disease activity index compared to untreated DSS baselines. Furthermore, its lack of the severe cytotoxicity characteristic of other cucurbitacins allows for sustained 64-day chronic administration without off-target lethality [1].

Buyers requiring a cucurbitane scaffold for chronic inflammatory modeling must select bryodulcosigenin to avoid the acute toxicity barriers of common cucurbitacins.

Semi-Synthetic Aglycone Precursor

Ideal as a starting material for the targeted synthesis of 11-oxo-mogrosides and bryoniosides, bypassing the need to extract and selectively oxidize mogrol. Its defined 11-oxo structure provides a ready scaffold for glycosylation studies [1].

Neuroprotective Discovery & BBB Assays

Highly suited for blood-brain barrier penetration assays and in vivo models of glutamatergic excitotoxicity, where direct CNS availability is required without relying on variable gut microbiota conversion of mogroside V [2].

Chronic Inflammatory & Fibrotic Disease Models

The compound of choice for long-term (e.g., 14 to 64 days) in vivo studies targeting the NLRP3 inflammasome or AMPK pathways in pulmonary fibrosis and ulcerative colitis, due to its favorable toxicity profile compared to generic cucurbitacins [3].

Lipid-Based Formulation Development

An excellent candidate for developing self-assembling hydrogels, cyclodextrin complexes, or lipid-vehicle delivery systems (e.g., corn oil suspensions) due to its lipophilic aglycone nature, which contrasts with the hydrophilicity of its glycoside derivatives.